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Introduction
Colesevelam, a bile acid sequestrant, is an established therapy for hypercholesterolemia and

has also been approved for improving glycemic control in patients with type 2 diabetes.[1] Its

glucose-lowering effects are, in part, attributed to the stimulation of Glucagon-like peptide-1

(GLP-1) secretion.[2][3] These application notes provide a comprehensive overview and

detailed protocols for measuring GLP-1 secretion in response to Colesevelam in both in vitro

and in vivo models.

The primary mechanism involves Colesevelam binding to bile acids in the intestine, preventing

their reabsorption.[3] This leads to an increased concentration of bile acids in the distal gut,

particularly the colon, where they activate the G-protein coupled receptor TGR5 (also known as

GPBAR1) expressed on enteroendocrine L-cells.[2][4] Activation of TGR5 initiates a

downstream signaling cascade, culminating in the secretion of GLP-1.[5][6]
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The binding of a Colesevelam-bile acid complex to the TGR5 receptor on L-cells triggers a

signaling cascade that results in GLP-1 secretion. This process involves the activation of Gαs,

leading to an increase in intracellular cyclic AMP (cAMP) and calcium (Ca2+) levels, which are

key second messengers in the exocytosis of GLP-1-containing granules.[5][6][7][8]
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Colesevelam-induced GLP-1 secretion pathway.
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Quantitative Data on Colesevelam's Effect on GLP-1
Secretion
The following tables summarize quantitative data from preclinical and clinical studies on the

effect of Colesevelam on GLP-1 levels.

Table 1: Preclinical Studies (In Vivo)

Animal Model
Colesevelam
Dose

Duration of
Treatment

Change in
GLP-1 Levels

Reference

Diet-Induced

Obese (F-DIO)

Rats

2% in diet 4 weeks

48% increase in

plasma total

GLP-1 AUC

during OGTT

[9]

Diet-Induced

Obese (DIO)

Mice

Not specified 7 days

Substantial

increase in portal

GLP-1

concentration

[4]

Table 2: Clinical Studies in Patients with Type 2 Diabetes
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Study
Population

Colesevelam
Dose

Duration of
Treatment

Change in
GLP-1 Levels

Reference

Type 2 Diabetes 3.75 g/day 12 weeks

No significant

change in

postprandial total

GLP-1 iAUC

[10]

Type 2 Diabetes 3.75 g/day Not specified

Increase in

fasting total GLP-

1 (treatment

difference 10

pM) and

postprandial total

GLP-1 AUC (8

pM x min)

[2]

Type 2 Diabetes 3.75 g/day Single dose

No acute effect

on postprandial

GLP-1 levels

[9]

Table 3: Clinical Studies in Patients with Type 1 Diabetes

Study
Population

Colesevelam
Dose

Duration of
Treatment

Change in
GLP-1 Levels

Reference

Type 1 Diabetes

with

Hyperlipidemia

3.75 g/day 12 weeks

Significant

median increase

in GLP-1 levels

during the first 2

hours of a meal

challenge test at

baseline, but no

difference at 12

weeks.

[2]

Experimental Protocols
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In Vitro GLP-1 Secretion Assay using Enteroendocrine
Cell Lines
This protocol describes the measurement of GLP-1 secretion from enteroendocrine cell lines,

such as GLUTag or STC-1 cells, in response to a Colesevelam-bile acid complex.

Preparation

Experiment Analysis

Culture GLUTag or
STC-1 cells

Incubate cells with
Colesevelam-Bile Acid Complex

Prepare Colesevelam-
Bile Acid Complex

Collect cell supernatant Measure GLP-1 concentration
(ELISA or HTRF)

Analyze and
quantify results

Click to download full resolution via product page

In vitro GLP-1 secretion assay workflow.

Materials:

GLUTag or STC-1 cells[11][12]

Dulbecco's Modified Eagle's Medium (DMEM) with 5.5 mM glucose[11]

Fetal Bovine Serum (FBS)

Penicillin-Streptomycin

Matrigel (for GLUTag cells)[11]

Colesevelam hydrochloride

Bile acids (e.g., Glycocholic Acid, Glycochenodeoxycholic Acid, Taurodeoxycholic Acid)

Krebs-Ringer buffer
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DPP-IV inhibitor

GLP-1 ELISA or HTRF assay kit

Protocol:

Cell Culture:

Culture GLUTag or STC-1 cells in DMEM supplemented with 10% FBS and 1% penicillin-

streptomycin at 37°C in a humidified atmosphere of 5% CO2.[11]

For GLUTag cells, coat culture plates with Matrigel.[11]

Plate cells in 24-well plates and allow them to reach 60-80% confluency.[11]

Preparation of Colesevelam-Bile Acid Complex:

Prepare a stock solution of a mixture of bile acids (e.g., in a 3:3:1 molar ratio of

Glycocholic Acid:Glycochenodeoxycholic Acid:Taurodeoxycholic Acid) in a suitable buffer.

Incubate Colesevelam hydrochloride with the bile acid solution at 37°C with shaking to

allow for binding. The exact ratio and incubation time may need to be optimized.

Stimulation of GLP-1 Secretion:

On the day of the experiment, wash the cells twice with Krebs-Ringer buffer.[13]

Incubate the cells with the prepared Colesevelam-bile acid complex in Krebs-Ringer

buffer containing a DPP-IV inhibitor for a specified time (e.g., 2 hours) at 37°C.[11] Include

appropriate controls (e.g., vehicle, bile acids alone, Colesevelam alone).

Sample Collection and GLP-1 Measurement:

After incubation, collect the cell supernatant.

Centrifuge the supernatant to remove any cellular debris.
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Measure the concentration of active GLP-1 in the supernatant using a commercially

available ELISA or HTRF kit, following the manufacturer's instructions.[14][15][16][17]

In Vivo Measurement of Portal GLP-1 in Mice
This protocol outlines the procedure for measuring portal vein GLP-1 levels in mice following

oral administration of Colesevelam.

Preparation

Experiment Analysis

Acclimate mice

Administer Colesevelam
via oral gavage

Prepare Colesevelam
suspension

Collect portal vein
blood at specified time points

Prepare plasma with
DPP-IV inhibitor

Measure GLP-1 concentration
(ELISA or HTRF)

Analyze and
quantify results

Click to download full resolution via product page

In vivo portal GLP-1 measurement workflow.

Materials:

Male C57BL/6J mice (or a diet-induced obesity model)

Colesevelam hydrochloride

Vehicle for suspension (e.g., water or a suitable vehicle)

Oral gavage needles

Anesthetic

Surgical instruments for portal vein cannulation

Collection tubes containing EDTA and a DPP-IV inhibitor
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GLP-1 ELISA or HTRF assay kit

Protocol:

Animal Handling and Colesevelam Administration:

Acclimate mice to the experimental conditions.

Prepare a suspension of Colesevelam in a suitable vehicle.

Administer the Colesevelam suspension or vehicle control to the mice via oral gavage.

Portal Vein Blood Collection:

At predetermined time points after Colesevelam administration, anesthetize the mice.

Perform a surgical procedure to expose the portal vein.[18][19]

Carefully collect blood from the portal vein using a syringe and needle.[18][20]

Immediately transfer the blood into collection tubes containing EDTA and a DPP-IV

inhibitor to prevent GLP-1 degradation.

Plasma Preparation and GLP-1 Measurement:

Centrifuge the blood samples to separate the plasma.[21]

Store the plasma at -80°C until analysis.

Measure the concentration of active GLP-1 in the plasma samples using a commercially

available ELISA or HTRF kit according to the manufacturer's protocol.[15][16][17]

Conclusion
The protocols and information provided in these application notes offer a framework for

researchers to investigate the effects of Colesevelam on GLP-1 secretion. The choice of in

vitro or in vivo models will depend on the specific research question. Careful execution of these
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protocols, coupled with accurate GLP-1 measurement techniques, will yield valuable insights

into the mechanism of action of Colesevelam and its role in glucose homeostasis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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